4-Chloro-5-nitropyridin-2-amine

Description

4-Chloro-5-nitropyridin-2-amine is a heterocyclic organic compound with the molecular formula C5H4ClN3O2. It is a derivative of pyridine, featuring a chlorine atom at the fourth position, a nitro group at the fifth position, and an amino group at the second position. This compound is also known as 2-Amino-4-chloro-5-nitropyridine .

4-Chloro-5-nitropyridin-2-amine serves various purposes in scientific research, including as a building block for synthesizing complex heterocyclic compounds and pharmaceuticals. It is also valuable in studying enzyme inhibitors and as a precursor for bioactive molecules. Additionally, it finds use in the production of dyes, agrochemicals, and other specialty chemicals.

The compound can undergo several types of chemical reactions. These include reduction of the nitro group to an amino group, substitution of the chlorine atom by nucleophiles, and oxidation of the amino group to a nitroso or nitro group. For instance, the nitro group can be reduced using hydrogen gas with palladium on carbon, or tin(II) chloride in hydrochloric acid. The chlorine atom can be substituted using amines or thiols in the presence of a base like sodium hydroxide. Examples of related pyridine derivatives include 4-Chloro-5-aminopyridin-2-amine, resulting from reduction, and various substituted pyridine derivatives, contingent on the nucleophile employed in substitution reactions.

• CAS No.: 24484-96-6
• Product Name: 4-Chloro-5-nitropyridin-2-amine
• Molecular Formula: C5H4ClN3O2
• Molecular Weight: 173.56 g/mol
• IUPAC Name: 4-chloro-5-nitropyridin-2-amine
• Standard InChI: InChI=1S/C5H4ClN3O2/c6-3-1-5(7)8-2-4(3)9(10)11/h1-2H,(H2,7,8)
• Standard InChIKey: LHFAJLRJEULFIT-UHFFFAOYSA-N
• SMILES: C1=C(C(=CN=C1N)[N+](=O)[O-])Cl
• Canonical SMILES: C1=C(C(=CN=C1N)[N+](=O)[O-])Cl
• Synonyms: 4-Chloro-5-nitro-2-pyridinamine; 4-Chloro-5-nitropyridine-2-amine
• PubChem Compound: 5150686
• Last Modified: Sep 14 2023